Cas no 1361504-19-9 (Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate)

• Product Name: Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate
• CAS No: 1361504-19-9
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967415
• Update Time: 2025-10-28

Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)7-3-5-9(18-12(7)17)6-2-4-8(14)11(16)10(6)15/h2-5H,1H3
• InChI Key： ZPBGAANLLFQEAW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(=O)OC)=C(N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate

Methyl 2-Fluoro-6-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361504-19-9): A Comprehensive Overview

Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361504-19-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural motifs, exhibits a range of potential applications that span from medicinal chemistry to agrochemical formulations. The presence of both fluorine and chlorine substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile candidate for further chemical manipulation and biological evaluation.

The molecular structure of Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate consists of a nicotinic acid ester derivative with fluorine and trichlorophenyl substituents. This arrangement not only contributes to its distinct chemical identity but also opens up possibilities for exploring its reactivity and biological activity. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the compound's pharmacological profile. Meanwhile, the trichlorophenyl group introduces a robust electron-withdrawing effect, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced bioavailability and target specificity. The incorporation of fluorine into pharmaceutical molecules has been widely recognized for its ability to improve pharmacokinetic properties. For instance, fluoro-substituted compounds often exhibit increased lipophilicity and metabolic stability, which are critical factors in drug design. The study of Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate aligns with this trend, as it provides a platform for investigating the impact of fluorine substitution on nicotinic acid derivatives.

The trichlorophenyl moiety in the compound's structure also contributes to its unique chemical behavior. Chlorine atoms are known to enhance the electron-withdrawing nature of aromatic rings, which can influence the compound's reactivity and binding interactions. This feature makes Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmacophores that could target various therapeutic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. The use of molecular modeling techniques has allowed researchers to simulate the interactions between Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate and potential biological targets. These simulations have provided valuable insights into the compound's binding affinity and selectivity profiles. For example, studies have suggested that this compound may interact with enzymes or receptors involved in metabolic pathways relevant to neurological disorders.

The synthesis of Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine and chlorine substituents often necessitates specialized synthetic methodologies to ensure regioselectivity and functional group compatibility. Advances in synthetic chemistry have made it possible to incorporate these elements more efficiently into complex molecular frameworks. This has opened up new avenues for developing novel derivatives with tailored properties.

The potential applications of Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate extend beyond pharmaceuticals. In agrochemical research, similar compounds have been explored as intermediates for developing pesticides and herbicides with improved efficacy and environmental safety. The unique structural features of this compound make it a valuable building block for creating molecules that can interact selectively with biological targets in plants or pests.

Ongoing research is focused on elucidating the mechanisms by which this compound exerts its effects on biological systems. By understanding these mechanisms at a molecular level, researchers can identify new therapeutic opportunities and refine existing drug candidates. The integration of experimental data with computational models has been instrumental in advancing our understanding of the compound's pharmacological properties.

In conclusion, Methyl 2-fluoro-6-(2,3,4-trichlorophenyl)nicotinate (CAS No. 1361504-19-9) represents a fascinating subject of study in the realm of organic chemistry and medicinal biology. Its unique structural composition and functional groups make it a versatile molecule with potential applications across multiple disciplines. As research continues to uncover new insights into its properties and interactions, this compound is poised to play a significant role in the development of next-generation pharmaceuticals and agrochemicals.